Cas no 50899-03-1 (4-(ethanesulfonyl)benzaldehyde)

• Product name: 4-(ethanesulfonyl)benzaldehyde
• CAS No: 50899-03-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD09264545
• CID: 363824
• PubChem ID: 13214687

4-(ethanesulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(ethylsulfonyl)-
• 4-ethylsulfonylbenzaldehyde
• 4-(ethanesulfonyl)benzaldehyde
• 4-(ethylsulphonyl)benzaldehyde
• 50899-03-1
• AKOS006221390
• CS-0061668
• F20042
• MFCD09264545
• DS-18685
• DTXSID20528751
• 4-(ethylsulfonyl)benzaldehyde
• BB 0258946
• A913555
• SY239347
• ZAYJHTQPWWNPHO-UHFFFAOYSA-N
• SCHEMBL2264989
• DB-106807
• ALBB-024754

• MDL： MFCD09264545
• Inchi： InChI=1S/C9H10O3S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h3-7H,2H2,1H3
• InChI Key： ZAYJHTQPWWNPHO-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(S(=O)(CC)=O)C=C1

Computed Properties

• Exact Mass: 198.0351
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 1

Experimental Properties

• Boiling Point: 384.4±34.0°C at 760 mmHg
• PSA: 51.21

4-(ethanesulfonyl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds